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Compound of Interest

Compound Name:
4'-(Trans-4-pentylcyclohexyl)-[1,1'-

biphenyl]-4-carbonitrile

Cat. No.: B1294710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

hazardous properties of 5CCB (4-Cyano-4'-pentylbiphenyl). The information is compiled from

various safety data sheets to ensure a thorough understanding for professionals in research

and development.

Section 1: Chemical Identification
Identifier Value

Chemical Name 4-Cyano-4'-pentylbiphenyl

Synonyms
5CB, 4'-Amyl-4-biphenylcarbonitrile, 4-Amyl-4'-

cyanobiphenyl, 4'-Pentyl-4-biphenylcarbonitrile

CAS Number 40817-08-1

Molecular Formula C18H19N

Molecular Weight 249.36 g/mol

IUPAC Name 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile

Section 2: Physical and Chemical Properties
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The physical and chemical properties of 5CCB are crucial for its proper handling and storage in

a laboratory setting.

Property Value

Appearance
Colorless to white crystals, powder, or clear

liquid as a melt.[1]

Odor Odorless.[2]

Refractive Index 1.5315-1.5345 @ 20°C.[1]

Boiling Point > 35 °C.[2]

Flash Point >214 °F / >101.1 °C (Closed Cup).[2]

Autoignition Temperature >752 °F / >400 °C.[2]

Assay (GC) ≥98.5%.[1]

Section 3: Hazard Identification and Classification
5CCB is classified as a hazardous chemical and requires careful handling.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

Harmful if swallowed, in

contact with skin, or if inhaled

(H302+H312+H332).[3][4]

Skin Corrosion/Irritation Category 2
Causes skin irritation (H315).

[3][5]

Serious Eye Damage/Eye

Irritation
Category 2A

Causes serious eye irritation

(H319).[3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory irritation

(H335).[3][5]

GHS Pictograms:
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alt text

Signal Word: Warning.[5]

Section 4: Toxicological Information
While specific acute toxicity data is not readily available, the hazard classification indicates

potential for harm upon exposure.[3]

Exposure Route Effect

Ingestion Harmful if swallowed.[3][5]

Inhalation
Harmful if inhaled; may cause respiratory

irritation.[3][5]

Skin Contact
Harmful in contact with skin; causes skin

irritation.[3][5]

Eye Contact Causes serious eye irritation.[3][5]

No information is available regarding germ cell mutagenicity, carcinogenicity, or reproductive

toxicity.[5]

Section 5: Experimental and Handling Protocols
A standardized response protocol is essential in case of accidental exposure.
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Type of Exposure

Immediate Actions

Medical Attention

Inhalation

Remove to fresh air.
Keep at rest.

Skin Contact

Wash with plenty of water.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Call a POISON CENTER or physician
if you feel unwell.

Click to download full resolution via product page

Caption: First aid response workflow for 5CCB exposure.

Detailed First Aid Protocols:

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a POISON CENTER or physician if you feel unwell.[3]

If on Skin: Wash with plenty of water. Remove contaminated clothing and wash it before

reuse.[3][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing.[3]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or physician

immediately.[3][5]

NFPA Code Rating

Health (H) 2

Flammability (F) 1

Reactivity (R) 0
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Suitable Extinguishing Media: Use a tri-class dry chemical fire extinguisher.[3]

Specific Hazards: Avoid contact with oxidizing agents.[3] When heated to temperatures

above 150°C in the presence of air, the product can form formaldehyde vapors.[2]

A clear workflow should be followed to mitigate spills effectively.

Spill Occurs

Ventilate Area

Step 1

Contain the spill with sand
or absorbent material

Step 2

Deposit in a sealed
bag or container

Step 3

Dispose of as hazardous waste

Step 4

Decontaminate Area

Step 5
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Click to download full resolution via product page

Caption: Workflow for managing a 5CCB chemical spill.

Detailed Accidental Release Protocol:

Ensure the area is well-ventilated.[3]

Contain the spill using sand or another absorbent material.[3]

Collect the contained material and place it in a sealed bag or container for disposal.[3]

Dispose of the waste as hazardous material in accordance with federal, state, and local

regulations.[3]

Safe Handling Practices Proper Storage Conditions

Avoid contact with skin and eyes Do not breathe dust/fumes
Do not eat, drink, or smoke

when using this product
Wash hands thoroughly after handling

Store away from
oxidizing agents

Store in a well-ventilated place Keep container tightly closed

Handling 5CCB Storing 5CCB

Click to download full resolution via product page

Caption: Key logical relationships for handling and storage of 5CCB.

Detailed Handling and Storage Protocols:

Handling: Avoid breathing dust or fumes.[3] Wash skin thoroughly after handling.[3] Do not

eat, drink, or smoke when using this product.[3]

Storage: Store away from oxidizing agents.[3] The suggested chemical storage pattern is

"Organic Miscellaneous".[3]

The selection of appropriate Personal Protective Equipment (PPE) is mandatory.
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Protection Type Specification

Eye/Face Protection
Wear protective eye protection. Safety glasses

are a minimum.[2][3]

Skin Protection
Wear protective gloves and protective clothing.

[3]

Respiratory Protection
None should be needed under normal use with

adequate ventilation.[2]

Section 6: Stability and Reactivity
Chemical Stability: Stable under normal conditions.[3]

Conditions to Avoid: Avoid excessive heat and light.[3]

Incompatible Materials: Avoid strong oxidizing agents.[3]

Hazardous Decomposition Products: When heated above 150°C in the presence of air, it can

form formaldehyde vapors.[2]

Hazardous Polymerization: Will not occur.[2]

Section 7: Disposal Considerations
Dispose of 5CCB as hazardous waste.[3] It is recommended to follow Flinn Suggested

Disposal Method #18b, which involves dissolving the chemical in a flammable solvent and

burning it in a chemical incinerator. Always review all federal, state, and local regulations before

proceeding with disposal.[3]

Section 8: Transport Information
According to the Department of Transportation (DOT), 5CCB is not classified as a dangerous

good for transport.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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